Molecular Weight Advantage vs. Trifluoromethyl Analog
Compared to its direct trifluoromethyl analog 5-chloro-2-(trifluoromethyl)pyridin-3-amine (CAS 1211589-03-5), the target compound has a molecular weight of 178.57 g/mol versus 196.56 g/mol for the CF₃ variant, representing an 18.0 g/mol (9.2%) reduction . This lower MW improves compliance with fragment-based lead discovery criteria (MW < 250 Da) and provides greater atom economy when the CF₂H group is the desired bioisostere. The difluoromethyl group also contributes a hydrogen-bond donor capability (C–F···H–X interactions) that the CF₃ group cannot provide [1].
| Evidence Dimension | Molecular weight (g/mol) |
|---|---|
| Target Compound Data | 178.57 |
| Comparator Or Baseline | 5-Chloro-2-(trifluoromethyl)pyridin-3-amine: 196.56 |
| Quantified Difference | Δ = -17.99 g/mol (-9.2%) |
| Conditions | Calculated from molecular formula |
Why This Matters
For fragment-based screening libraries, the lower MW of the CF₂H analog provides more room for subsequent growth vectors while maintaining lead-likeness.
- [1] Meanwell, N. A. Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. J. Med. Chem. 2018, 61, 5822–5880. View Source
